6-((4-(3-methoxyphenyl)-5-((3-nitrobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C21H18N6O5S
• Molecular Weight: 466.5 g/mol
• IUPAC Name: 6-[[4-(3-methoxyphenyl)-5-[(3-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H18N6O5S/c1-32-17-7-3-5-15(11-17)26-18(9-14-10-19(28)23-20(29)22-14)24-25-21(26)33-12-13-4-2-6-16(8-13)27(30)31/h2-8,10-11H,9,12H2,1H3,(H2,22,23,28,29)
• InChI Key: IAZOKIXFYLKFDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=NN=C2SCC3=CC(=CC=C3)[N+](=O)[O-])CC4=CC(=O)NC(=O)N4

Description

6-((4-(3-methoxyphenyl)-5-((3-nitrobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H18N6O5S and its molecular weight is 466.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-((4-(3-methoxyphenyl)-5-((3-nitrobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((4-(3-methoxyphenyl)-5-((3-nitrobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 6-((4-(3-methoxyphenyl)-5-((3-nitrobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a complex organic molecule notable for its potential biological activities. With a molecular formula of $C_{21}H_{18}N_{6}O_{5}S$ and a molecular weight of approximately 466.5 g/mol, it features several functional groups that suggest a wide range of pharmacological applications. This article aims to delve into the biological activity of this compound, focusing on its synthesis, mechanisms of action, and relevant case studies.

Structural Composition

The compound is characterized by:

• Triazole Ring : Known for its antimicrobial properties.
• Pyrimidine Ring : Often associated with various biological activities including anticancer effects.
• Functional Groups : The presence of methoxy and nitro groups enhances its potential interactions with biological targets.

Antimicrobial and Antifungal Properties

Compounds containing triazole and pyrimidine rings are frequently studied for their antimicrobial and antifungal activities. The specific mechanisms typically involve inhibition of nucleic acid synthesis or interference with cell wall synthesis. The structural features of 6-((4-(3-methoxyphenyl)-5-((3-nitrobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione suggest that it may exhibit similar properties due to its ability to interact with microbial enzymes or receptors .

Anticancer Activity

Research indicates that derivatives of triazole compounds can show significant anticancer activity . For instance, related compounds have demonstrated selective cytotoxicity against various cancer cell lines. A study on similar triazole derivatives reported a selective cytotoxic effect on melanoma cells with an IC50 value indicating effective inhibition of cell proliferation . The mechanisms often involve induction of apoptosis or cell cycle arrest.

Cytotoxicity in Melanoma Cells

A study involving a structurally similar triazole derivative (B9) highlighted its ability to induce cell cycle arrest in human melanoma cells while exhibiting selective cytotoxicity compared to normal cells . This underscores the potential therapeutic application of 6-((4-(3-methoxyphenyl)-5-((3-nitrobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione in cancer treatments.

Compound	Cell Line	IC50 Value (µM)	Mechanism
B9	VMM917	4.9	Cell cycle arrest at S phase
6-Triazole Derivative	Various Cancer Lines	Varies	Apoptosis induction

Interaction Studies

Understanding the interactions between 6-((4-(3-methoxyphenyl)-5-((3-nitrobenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione and biological targets is crucial for elucidating its pharmacodynamics. Studies typically employ techniques such as molecular docking and enzyme inhibition assays to determine binding affinities and inhibitory potentials against specific enzymes involved in cancer progression or microbial resistance .

Synthesis Methods

The synthesis of this compound involves multi-step organic reactions which are essential for constructing the intricate structure. Common methods include:

• Formation of the Triazole Ring : Utilizing appropriate hydrazines and carbonyl compounds.
• Pyrimidine Dione Formation : Through cyclization reactions involving substituted ureas or thioureas.
• Functional Group Modifications : To introduce methoxy and nitro substituents at specific positions.